N1-(5-nitrobenzo[d]isothiazol-3-yl)ethane-1,2-diamine

• CAS No.: 907597-11-9
• Molecular Formula: C9H10N4O2S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: N'-(5-nitro-1,2-benzothiazol-3-yl)ethane-1,2-diamine
• InChI: InChI=1S/C9H10N4O2S/c10-3-4-11-9-7-5-6(13(14)15)1-2-8(7)16-12-9/h1-2,5H,3-4,10H2,(H,11,12)
• InChI Key: CRNQMAIHSSDBBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=NS2)NCCN

Description

N1-(5-nitrobenzo[d]isothiazol-3-yl)ethane-1,2-diamine is a useful research compound. Its molecular formula is C9H10N4O2S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethylenediamine (1.5 mL, 24 mmol) was added dropwise to a solution of 3-chloro-5-nitrobenzo[d]isothiazole (250 mg, 1.2 mmol) in acetonitrile (1 mL). The reaction mixture was microwaved at 120° C. for 10 min. The reaction mixture was concentrated under reduced pressure. The resulting residue was diluted with water and the aqueous mixture was extracted with ethyl acetate. The organic extract was concentrated under reduced pressure and the crude product was purified by column chromatography, on silica gel, eluting with a mixture of 2% methanol in dichloromethane and selected fractions were combined and concentrated under reduced pressure to yield N1-(5-nitrobenzo[d]isothiazol-3-yl)ethane-1,2-diamine (100 mg) as a yellow solid.